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Compound of Interest

Compound Name:
5-chloro-3-methylpyridazine

hydrochloride

CAS No.: 2153472-96-7

Cat. No.: B6247043

Get Quote

Structural Analysis, Synthetic Pathways, and Reactivity
Profile for Drug Discovery[1]
Executive Summary
5-Chloro-3-methylpyridazine hydrochloride (CAS: 2153472-96-7) is a critical heterocyclic

building block in medicinal chemistry, particularly for the development of kinase inhibitors and

agrochemicals. As a 1,2-diazine scaffold, it offers a unique electronic profile compared to its

pyridine analogues. This guide focuses on the specific isomer where the chlorine atom is at the

beta position (C5) and the methyl group is at the alpha position (C3), distinguishing it from its

more reactive isomer, 3-chloro-5-methylpyridazine.[1] The hydrochloride salt form is preferred

for its enhanced stability and crystallinity, mitigating the volatility and hygroscopicity of the free

base.

Chemical Identity & Structural Analysis
The regiochemistry of substituted pyridazines is often a source of confusion in commercial

catalogs. It is vital to distinguish between the two primary isomers:
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Target Compound:5-Chloro-3-methylpyridazine (Cl at C5, Me at C3).[2]

Isomer:3-Chloro-5-methylpyridazine (Cl at C3, Me at C5).

In the target compound, the chlorine atom resides at the meta position relative to the N1

nitrogen, rendering it electronically distinct. The C3-methyl group is activated by the adjacent

N2 nitrogen, making it susceptible to lateral deprotonation.

Physicochemical Properties (HCl Salt)
Property Value / Description

CAS Number (HCl) 2153472-96-7

CAS Number (Free Base) 808773-40-2

Molecular Formula C₅H₅ClN₂[1][3] · HCl

Molecular Weight 165.02 g/mol (Salt); 128.56 g/mol (Base)

Appearance White to off-white crystalline solid

Solubility
Soluble in water, DMSO, Methanol; Sparingly

soluble in DCM

pKa (Conjugate Acid) ~2.5 (Pyridine-like N protonation)

H-Bond Acceptors 2 (N1, N2)

Synthetic Routes
The synthesis of 5-chloro-3-methylpyridazine typically avoids direct chlorination of the ring,

which lacks regioselectivity. The preferred industrial route involves the deoxychlorination of a

specific pyridazinone precursor.

Primary Synthetic Pathway
The most reliable method proceeds via the 5-hydroxy-3-methylpyridazine (tautomer of 6-

methyl-4(1H)-pyridazinone) intermediate. This precursor is treated with phosphoryl chloride

(POCl₃) to install the chlorine atom.[1]
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Figure 1: Synthetic pathway from acyclic precursors to the hydrochloride salt via the

pyridazinone intermediate.[1]

Reactivity Profile
The reactivity of 5-chloro-3-methylpyridazine is dominated by the electron-deficient nature of

the 1,2-diazine ring. However, the C5 position is beta to the nitrogens, making it less

electrophilic than the C3/C6 positions.

Nucleophilic Aromatic Substitution (SₙAr)
Unlike 3-chloropyridazines, which react rapidly with nucleophiles due to the alpha-nitrogen

effect, the 5-chloro isomer reacts more sluggishly.

Mechanism: Addition-Elimination.

Conditions: Requires elevated temperatures or strong nucleophiles (e.g., NaOMe, amines in

DMF/DMSO at >80°C).[1]

Regioselectivity: High.[4][5] The C5 position is the only leaving group site, avoiding the

mixture of isomers often seen in pyridine chemistry.
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Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald)
This is the most valuable transformation for drug discovery.[1] The C5-Cl bond is an excellent

handle for Pd-catalyzed coupling.

Suzuki-Miyaura: Couples with aryl/heteroaryl boronic acids.

Catalyst: Pd(dppf)Cl₂ or Pd(PPh₃)₄.[1]

Base: K₂CO₃ or Cs₂CO₃.

Solvent: Dioxane/Water or Toluene/Ethanol.

Buchwald-Hartwig: Couples with amines to form C-N bonds, often preferred over SₙAr for

sterically hindered amines.

Lateral Lithiation (C-H Activation)
The methyl group at C3 is "lateral" to the N=N bond.[1] The electron-withdrawing ring increases

the acidity of the methyl protons.

Reagent: Lithium Diisopropylamide (LDA) or LiTMP at -78°C.

Electrophiles: Aldehydes, alkyl halides, or deuterium sources.

Note: The 5-chloro group is generally stable to lithiation conditions if the temperature is

strictly controlled, though "halogen dance" or benzyne-like mechanisms are potential side

reactions if allowed to warm.
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Figure 2: Divergent reactivity map showing the three primary functionalization vectors.[1]

Handling, Stability & Safety
Storage: The hydrochloride salt is hygroscopic. Store under inert atmosphere

(Argon/Nitrogen) at 2-8°C.
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Stability: The free base is prone to sublimation and oxidation over time. The HCl salt

stabilizes the pyridine-like nitrogen, preventing degradation.

Safety Hazards (GHS):

H302: Harmful if swallowed.

H315/H319: Causes skin and serious eye irritation.

H335: May cause respiratory irritation.

Precaution: Use standard PPE (gloves, goggles, fume hood).[1] Avoid dust formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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